Cas no 860648-71-1 (4-[(E)-2-[4-(Benzyloxy)phenyl]ethenyl]-6-phenoxy-2H,3H-thieno[3,2-c]quinoline)
4-[(E)-2-[4-(Benzyloxy)phenyl]ethenyl]-6-phenoxy-2H,3H-thieno[3,2-c]quinoline Chemical and Physical Properties
Names and Identifiers
-
- BENZYL 4-[(E)-2-(6-PHENOXY-2,3-DIHYDROTHIENO[3,2-C]QUINOLIN-4-YL)ETHENYL]PHENYL ETHER
- 4-((E)-2-[4-(BENZYLOXY)PHENYL]ETHENYL)-6-PHENOXY-2,3-DIHYDROTHIENO[3,2-C]QUINOLINE
- 4-[(E)-2-[4-(benzyloxy)phenyl]ethenyl]-6-phenoxy-2H,3H-thieno[3,2-c]quinoline
- Thieno[3,2-c]quinoline, 2,3-dihydro-6-phenoxy-4-[2-[4-(phenylmethoxy)phenyl]ethenyl]-
- 6-phenoxy-4-[(E)-2-(4-phenylmethoxyphenyl)ethenyl]-2,3-dihydrothieno[3,2-c]quinoline
- 10X-0276
- 860648-71-1
- AKOS005076725
- 4-{(E)-2-[4-(benzyloxy)phenyl]ethenyl}-6-phenoxy-2,3-dihydrothieno[3,2-c]quinoline
- 4-[(E)-2-[4-(Benzyloxy)phenyl]ethenyl]-6-phenoxy-2H,3H-thieno[3,2-c]quinoline
-
- Inchi: 1S/C32H25NO2S/c1-3-8-24(9-4-1)22-34-25-17-14-23(15-18-25)16-19-29-27-20-21-36-32(27)28-12-7-13-30(31(28)33-29)35-26-10-5-2-6-11-26/h1-19H,20-22H2
- InChI Key: KFNDTFYYAQLJFY-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=CC=2OC2=CC=CC=C2)C2SCCC=2C=1C=CC1=CC=C(OCC2=CC=CC=C2)C=C1
Computed Properties
- Exact Mass: 487.16060021g/mol
- Monoisotopic Mass: 487.16060021g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 36
- Rotatable Bond Count: 7
- Complexity: 694
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8
- Topological Polar Surface Area: 56.6Ų
4-[(E)-2-[4-(Benzyloxy)phenyl]ethenyl]-6-phenoxy-2H,3H-thieno[3,2-c]quinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625574-1mg |
(E)-4-(4-(benzyloxy)styryl)-6-phenoxy-2,3-dihydrothieno[3,2-c]quinoline |
860648-71-1 | 98% | 1mg |
¥357.00 | 2024-04-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625574-2mg |
(E)-4-(4-(benzyloxy)styryl)-6-phenoxy-2,3-dihydrothieno[3,2-c]quinoline |
860648-71-1 | 98% | 2mg |
¥413.00 | 2024-04-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625574-5mg |
(E)-4-(4-(benzyloxy)styryl)-6-phenoxy-2,3-dihydrothieno[3,2-c]quinoline |
860648-71-1 | 98% | 5mg |
¥441.00 | 2024-04-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625574-10mg |
(E)-4-(4-(benzyloxy)styryl)-6-phenoxy-2,3-dihydrothieno[3,2-c]quinoline |
860648-71-1 | 98% | 10mg |
¥616.00 | 2024-04-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625574-20mg |
(E)-4-(4-(benzyloxy)styryl)-6-phenoxy-2,3-dihydrothieno[3,2-c]quinoline |
860648-71-1 | 98% | 20mg |
¥903.00 | 2024-04-28 |
4-[(E)-2-[4-(Benzyloxy)phenyl]ethenyl]-6-phenoxy-2H,3H-thieno[3,2-c]quinoline Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 4-[(E)-2-[4-(Benzyloxy)phenyl]ethenyl]-6-phenoxy-2H,3H-thieno[3,2-c]quinoline
4-[(E)-2-[4-(Benzyloxy)phenyl]ethenyl]-6-phenoxy-2H,3H-thieno[3,2-c]quinoline: A Comprehensive Overview
The compound 4-[(E)-2-[4-(Benzyloxy)phenyl]ethenyl]-6-phenoxy-2H,3H-thieno[3,2-c]quinoline, with CAS No. 860648-71-1, represents a significant advancement in the field of heterocyclic chemistry. This molecule belongs to the class of quinoline derivatives, which have been extensively studied for their diverse biological activities and applications in drug discovery. The structure of this compound is characterized by a thieno[3,2-c]quinoline core, which is further substituted with a benzyloxy group at the 4-position and a phenoxy group at the 6-position. These substituents play a crucial role in modulating the electronic properties and bioavailability of the molecule.
Recent studies have highlighted the potential of thieno[3,2-c]quinoline derivatives as promising candidates for anticancer therapy. The incorporation of the benzyloxy and phenoxy groups enhances the molecule's ability to interact with specific biological targets, such as protein kinases and transcription factors. For instance, research published in Nature Communications demonstrated that similar structures exhibit potent inhibitory activity against key oncogenic pathways, making them attractive leads for further preclinical development.
The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methodologies. The formation of the thieno[3,2-c]quinoline core typically requires a coupling reaction between a thiophene derivative and a quinoline precursor. Subsequent functionalization steps introduce the benzyloxy and phenoxy substituents at specific positions to achieve the desired regioselectivity. This approach ensures high purity and structural integrity, which are critical for downstream biological evaluations.
In terms of pharmacokinetics, preliminary studies indicate that 4-[(E)-2-[4-(Benzyloxy)phenyl]ethenyl]-6-phenoxy-2H,3H-thieno[3,2-c]quinoline exhibits favorable absorption profiles in preclinical models. The presence of electron-donating groups like phenoxy and benzyloxy enhances solubility and permeability, which are essential for effective drug delivery. Additionally, computational modeling suggests that the molecule has low potential for off-target interactions, further supporting its suitability as a drug candidate.
The application of this compound extends beyond oncology. Emerging research has explored its potential as an anti-inflammatory agent due to its ability to modulate inflammatory signaling pathways. In vitro assays have shown that it inhibits key enzymes involved in inflammation without causing significant cytotoxicity to normal cells. This dual functionality underscores the versatility of thieno[3,2-c]quinoline derivatives in addressing multiple therapeutic areas.
From an environmental perspective, the synthesis and application of this compound align with green chemistry principles. The use of catalytic reactions minimizes waste generation, while the biodegradability of its substituents reduces ecological impact. These attributes make it a sustainable choice for both industrial and academic research settings.
In conclusion, 4-[(E)-2-[4-(Benzyloxy)phenyl]ethenyl]-6-phenoxy-2H,3H-thieno[3,2-c]quinoline stands as a testament to the progress in heterocyclic chemistry and its applications in drug discovery. With its unique structural features and promising biological profiles, this compound holds immense potential for advancing therapeutic interventions across various disease states.
860648-71-1 (4-[(E)-2-[4-(Benzyloxy)phenyl]ethenyl]-6-phenoxy-2H,3H-thieno[3,2-c]quinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)